Cas no 2228337-39-9 (2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid
• CAS No: 2228337-39-9
• MF: C₁₆H₂₁NO₆
• MW: 323.34104514122
• CID: 5970049
• PubChem ID: 165648727
• Update Time: 2025-05-20

2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-methylphenyl)butanedioic acid
• EN300-1876980
• 2228337-39-9

• Inchi： 1S/C16H21NO6/c1-9-5-6-10(11(14(20)21)8-13(18)19)7-12(9)17-15(22)23-16(2,3)4/h5-7,11H,8H2,1-4H3,(H,17,22)(H,18,19)(H,20,21)
• InChI Key： YNXARJAASADKNI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)C(C(=O)O)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 323.13688739g/mol
• Monoisotopic Mass: 323.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 113Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid (CAS No. 2228337-39-9)

2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228337-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a complex structure with both tert-butoxy carbonylamino and methylphenyl substituents, presents unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular framework of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid incorporates a butanedioic acid backbone, which is a well-known dicarboxylic acid moiety frequently employed in medicinal chemistry due to its versatility in forming hydrogen bonds and participating in enzyme interactions. The presence of the (tert-butoxy)carbonylamino group enhances the stability of the compound, making it suitable for use in multi-step synthetic pathways where protecting groups are required. Additionally, the 4-methylphenyl (para-substituted benzene ring with a methyl group) moiety contributes to the compound's lipophilicity and can influence its binding affinity to biological targets.

In recent years, the demand for novel compounds with tailored physicochemical properties has driven extensive research into derivatives of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid. One particularly promising area of investigation has been its application as a building block in the development of small-molecule inhibitors for therapeutic purposes. For instance, studies have demonstrated its utility in synthesizing potent inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammatory disorders. The tert-butoxy carbonylamino group not only serves as a protective handle but also modulates the reactivity of the molecule, allowing for selective functionalization at other positions.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps often include nucleophilic substitution reactions to introduce the (tert-butoxy)carbonylamino functionality, followed by carboxylation at the appropriate position on the butane chain. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are crucial for facilitating further exploration of this compound's potential applications.

From a biochemical perspective, the structural features of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid make it an attractive candidate for modulating biological pathways. The combination of hydrophilic and lipophilic regions within its structure allows it to interact with both aqueous and lipid environments, which is essential for compounds intended to penetrate biological membranes or act within cellular compartments. Furthermore, computational modeling studies have suggested that derivatives of this compound may exhibit high binding affinity to specific protein targets, making them promising candidates for drug discovery efforts.

Recent research has also explored the pharmacological potential of analogs derived from 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid. For example, modifications to the methylphenyl ring have been investigated to optimize solubility and metabolic stability while maintaining biological activity. Such structural optimizations are critical for translating laboratory findings into viable therapeutic agents. Additionally, preclinical studies have begun to assess the safety and efficacy of compounds derived from this scaffold in animal models, providing valuable insights into their potential as drugs.

The role of 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid as a key intermediate extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies often rely on such intermediates to streamline drug development pipelines, reducing time-to-market for new therapies. The compound's well-documented synthetic pathways and predictable reactivity make it a reliable choice for large-scale production under controlled conditions.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-4-methylphenyl)butanedioic acid (CAS No. 2228337-39-9) represents a significant advancement in synthetic chemistry with broad applications in pharmaceutical research and drug development. Its unique structural features enable versatile modifications that can lead to novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities derived from this compound, its importance in medicinal chemistry is likely to grow further.